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Compound of Interest

Compound Name: Methylenebisacrylamide

Cat. No.: B058190 Get Quote

Technical Support Center: Polyacrylamide Gel
Electrophoresis
This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) to help researchers, scientists, and drug development professionals prevent

polyacrylamide gel cracking during polymerization.

Troubleshooting Guide: Preventing Gel Cracking
Issue: My polyacrylamide gel cracked during or after polymerization.

This guide provides a systematic approach to identifying and resolving the common causes of

polyacrylamide gel cracking.
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Caption: Troubleshooting flowchart for polyacrylamide gel cracking.

Frequently Asked Questions (FAQs)
Q1: What are the primary causes of polyacrylamide gel cracking?
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A1: Polyacrylamide gels can crack for several reasons, primarily related to stress on the gel

matrix. The most common causes include:

Excessive heat generation during polymerization: A reaction that proceeds too quickly

generates excess heat, leading to thermal stress and subsequent cracking as the gel cools

and contracts.[1][2]

Rapid or uneven dehydration: During the drying process, if the gel dries too quickly or

unevenly, significant internal tension can build up, causing it to fracture.[1][3]

High percentage gels: Gels with a higher concentration of acrylamide are more brittle and,

therefore, more susceptible to cracking from physical stress or heat.[1]

Physical stress: Mishandling of the fragile gel, especially during transfer or setting up for

drying, can easily lead to cracks.[1]

Trapped air: Air bubbles trapped between the gel and the supporting medium (like

cellophane) during the drying setup can create points of stress and initiate cracking.[3]

Q2: How does temperature affect gel polymerization and cracking?

A2: Temperature is a critical factor in the polymerization process. Polymerization at low

temperatures (e.g., 0-4°C) can result in turbid, porous, and inelastic gels. Conversely, if the

polymerization temperature is too high, it can lead to the formation of short polymer chains,

also resulting in an inelastic gel. The optimal temperature for polymerization is generally

considered to be between 23-25°C.[4] Excessive heat generated from a rapid exothermic

reaction is a primary cause of cracking during the polymerization step.[2]

Q3: Can the concentration of APS and TEMED contribute to gel cracking?

A3: Absolutely. Ammonium persulfate (APS) and tetramethylethylenediamine (TEMED) are the

catalysts for polymerization. Their concentrations directly influence the rate of this reaction. If

the concentrations are too high, polymerization will occur too rapidly, generating significant heat

and increasing the likelihood of cracking.[1] It is also crucial to use a fresh solution of APS, as it

degrades over time, leading to inconsistent and slow polymerization.[5]

Q4: My gel cracked while it was drying. How can I prevent this?
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A4: Cracking during the drying phase is typically due to rapid and uneven water removal. To

prevent this, you can soak the gel in a drying solution containing glycerol and ethanol before

starting the drying process. Glycerol helps to keep the gel hydrated and flexible, preventing it

from becoming too brittle.[3][6] A simple solution containing 40% ethanol has also been shown

to reliably prevent cracking in high-percentage gels.[3] Additionally, ensure that no air bubbles

are trapped when placing the gel between cellophane sheets for air-drying.[3]

Q5: Are higher percentage polyacrylamide gels more prone to cracking?

A5: Yes, higher percentage gels are more rigid and brittle, making them more susceptible to

cracking from physical or thermal stress.[1] When working with high-percentage gels, it is

especially important to control the polymerization rate and handle the gel with extra care.

Data Presentation
Table 1: Recommended Reagent Volumes for Different Resolving Gel Percentages to Minimize

Cracking

This table provides recommended volumes of key reagents for casting polyacrylamide gels of

various concentrations. These formulations are designed to control the polymerization rate and

reduce the risk of cracking.

Gel
Percenta
ge (%)

Water
(mL)

30%
Acrylami
de/Bis-
acrylamid
e Mix
(mL)

1.5 M Tris
(pH 8.8)
(mL)

10% SDS
(mL)

10% APS
(mL)*

TEMED
(mL)**

6 5.3 2.0 2.5 0.1 0.1 0.008

8 4.6 2.7 2.5 0.1 0.1 0.006

10 4.0 3.3 2.5 0.1 0.1 0.004

12 3.3 4.0 2.5 0.1 0.1 0.004

15 2.3 5.0 2.5 0.1 0.1 0.004
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*Ammonium persulfate (APS) solution should always be prepared fresh daily.[5] **Add TEMED

as the final step before pouring the gel, as it initiates polymerization.

Experimental Protocols
Detailed Methodology for Casting a Crack-Resistant
Polyacrylamide Gel
This protocol provides a step-by-step guide for casting a standard SDS-PAGE gel with an

emphasis on techniques to prevent cracking.

1. Preparation of Glass Plates and Casting Stand:

Thoroughly clean the glass plates and spacers with detergent, followed by rinses with

deionized water and finally with ethanol to ensure they are free of any contaminants.[7]

Assemble the glass plates and spacers in the casting stand, ensuring a leak-proof seal at the

bottom.

2. Preparation of the Resolving Gel Solution:

In a small beaker or conical tube, combine the appropriate volumes of deionized water, 1.5

M Tris-HCl (pH 8.8), 30% acrylamide/bis-acrylamide solution, and 10% SDS as indicated in

Table 1 for your desired gel percentage.

Gently swirl the mixture to ensure it is homogenous.

Crucially, just before you are ready to pour the gel, add the 10% APS solution, swirl to mix,

and then add the TEMED. Mix gently but quickly by inverting the tube a few times. Do not

vortex, as this can introduce oxygen which inhibits polymerization.

3. Pouring the Resolving Gel:

Immediately after adding TEMED, use a pipette to carefully pour the resolving gel solution

between the glass plates. Leave sufficient space at the top for the stacking gel

(approximately 2 cm).
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To ensure a flat and even surface, overlay the resolving gel with a thin layer of water-

saturated isopropanol or butanol.[7]

Allow the gel to polymerize at room temperature (23-25°C) for 30-60 minutes. You can

monitor the polymerization by observing a small amount of leftover solution in your tube.

4. Preparation and Pouring of the Stacking Gel:

Once the resolving gel has polymerized, pour off the isopropanol and rinse the top of the gel

with deionized water. Dry the area carefully with the edge of a piece of filter paper.

Prepare the stacking gel solution (typically 4-5% acrylamide).

Add APS and TEMED to the stacking gel solution and immediately pour it on top of the

polymerized resolving gel.

Insert the comb, being careful not to trap any air bubbles beneath the teeth.

Allow the stacking gel to polymerize for 20-30 minutes.

5. Post-Polymerization Handling:

Once polymerization is complete, carefully remove the comb. The gel is now ready for

sample loading and electrophoresis.

If the gel is not to be used immediately, it can be stored wrapped in plastic wrap with a small

amount of buffer at 4°C. However, for best results, it is recommended to use freshly cast

gels.

By following these guidelines and protocols, you can significantly reduce the incidence of

polyacrylamide gel cracking in your experiments.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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